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Compound of Interest

Compound Name: 1-Bromononane-d4

Cat. No.: B15600238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-
Bromononane-d4, a deuterated isotopologue of 1-bromononane. Understanding the solubility

of this compound is crucial for its application in various research and development settings,

including its use as an internal standard, in metabolic studies, and in the synthesis of complex

molecules. This document outlines the known solubility profile, relevant physicochemical

properties, and a general experimental protocol for solubility determination.

Physicochemical Properties
1-Bromononane-d4 shares nearly identical physicochemical properties with its non-deuterated

counterpart, 1-bromononane. The primary difference is a slightly higher molecular weight due

to the presence of deuterium atoms.[1][2][3][4] Key properties are summarized in the table

below.
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Property
1-Bromononane-d4
(1,1,2,2-d4)

1-Bromononane Data Source

Molecular Formula C₉H₁₅D₄Br C₉H₁₉Br [1][3][4]

Molecular Weight ~211.18 g/mol ~207.15 g/mol [1][3][4]

Boiling Point 201 °C (lit.) 201 °C (lit.) [1][5]

Density ~1.11 g/mL at 25 °C ~1.084 g/mL at 25 °C [1][5]

Flash Point 90.0 °C 90.0 °C [1][6]

Appearance Colorless liquid Colorless liquid [5][7]

Water Solubility Immiscible Immiscible [5][6][7][8]

Solubility Profile of 1-Bromononane-d4
Direct quantitative solubility data for 1-Bromononane-d4 in a wide range of organic solvents is

not extensively published. However, based on the known solubility of 1-bromononane and the

general principles of haloalkane solubility, a qualitative profile can be established.[9][10][11][12]

Haloalkanes, being non-polar to weakly polar, tend to dissolve well in non-polar organic

solvents due to the principle of "like dissolves like".[10][11][12] The intermolecular forces (van

der Waals forces) in both the haloalkane and the non-polar solvent are of similar strength,

allowing for miscibility.[10][12]

Conversely, their solubility in polar solvents like water is very low.[9][10][11] This is because

significant energy is required to overcome the strong hydrogen bonds between water

molecules, and the new interactions formed between the haloalkane and water are much

weaker dipole-dipole or dispersion forces.[10][11]

The effect of deuteration on solubility in organic solvents is generally considered to be

negligible for small molecules.[13][14] While minor differences can be observed, particularly in

aqueous solutions due to differences in hydrogen (or deuterium) bonding, these effects are not

typically significant in common organic solvents.[14]

The table below summarizes the expected solubility based on available data for 1-

bromononane.
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Solvent Class
Specific Solvent
Examples

Expected Solubility Rationale / Citation

Hydrocarbons
Hexanes, Heptane,

Toluene
Soluble / Miscible

Non-polar solvent

dissolves non-polar

solute.[5][7][10][12]

Chlorinated Solvents
Chloroform,

Dichloromethane
Soluble / Miscible

Similar polarity and

intermolecular forces.

[5][7]

Ethers
Diethyl ether,

Tetrahydrofuran (THF)
Soluble / Miscible

Generally good

solvents for

haloalkanes.[10][15]

Polar Aprotic
Acetone, Ethyl

Acetate
Likely Soluble

Moderately polar, can

dissolve weakly polar

compounds.

Alcohols Methanol, Ethanol
Moderately to

Sparingly Soluble

Solubility likely

decreases with

increasing alcohol

polarity.

Polar Protic Water Immiscible / Insoluble

Inability to form strong

hydrogen bonds.[8][9]

[11]

Experimental Protocol for Solubility Determination
A precise determination of solubility requires a systematic experimental approach. The

following protocol outlines a general method for determining the solubility of a liquid solute like

1-Bromononane-d4 in an organic solvent at a specific temperature.

Objective: To determine the concentration of 1-Bromononane-d4 in a saturated solution of a

given organic solvent at a controlled temperature.

Materials:

1-Bromononane-d4
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Selected organic solvent(s) (high purity)

Analytical balance

Volumetric flasks and pipettes

Temperature-controlled shaker or water bath

Centrifuge

Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-

MS)

Syringes and vials for sample handling

Methodology:

Preparation of Supersaturated Solutions:

Add an excess amount of 1-Bromononane-d4 to a known volume of the selected organic

solvent in a sealed vial. The presence of a distinct second phase (undissolved solute)

should be visible.

Prepare several such vials for each solvent to ensure reproducibility.

Equilibration:

Place the vials in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached and the solvent is fully saturated.

Phase Separation:

After equilibration, allow the vials to stand undisturbed at the controlled temperature for

several hours to allow the undissolved 1-Bromononane-d4 to settle.
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To ensure complete separation of the excess solute, centrifuge the vials at a moderate

speed.

Sample Extraction and Dilution:

Carefully extract a precise aliquot of the clear, supernatant (the saturated solution) using a

calibrated pipette or syringe. Be extremely careful not to disturb the undissolved layer.

Dilute the aliquot gravimetrically or volumetrically with a known amount of the pure solvent

to bring the concentration into the linear range of the analytical instrument.

Quantitative Analysis:

Analyze the diluted sample using a pre-calibrated GC-FID or GC-MS system.

Prepare a series of calibration standards of 1-Bromononane-d4 in the same solvent to

create a calibration curve.

Determine the concentration of 1-Bromononane-d4 in the diluted sample by comparing

its response to the calibration curve.

Calculation of Solubility:

Back-calculate the original concentration in the saturated solution, accounting for the

dilution factor.

Express the solubility in appropriate units, such as g/100 mL, mg/mL, or mol/L.

Below is a graphical representation of this experimental workflow.
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Preparation & Equilibration
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Caption: Experimental workflow for determining the solubility of 1-Bromononane-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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